2-(4-Chlorophenyl)cyclopropan-1-amine hydrochloride
Overview
Description
“2-(4-Chlorophenyl)cyclopropan-1-amine hydrochloride” is a chemical compound with the molecular formula C9H11Cl2N . It has a molecular weight of 204.09 g/mol. The compound is typically used for research and development purposes .
Molecular Structure Analysis
The InChI code for “2-(4-Chlorophenyl)cyclopropan-1-amine” is 1S/C9H10ClN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Scientific Research Applications
Synthesis Methodologies
- A study by Wipf et al. (2003) demonstrated the use of hydrozirconation of alkynes with zirconocene hydrochloride followed by in situ transmetalation to dimethylzinc to create reactive alkenyl organometallic reagents. This process, involving 1,2-attack on imines, leads to the formation of synthetically useful allylic amine building blocks, which could be relevant to the synthesis of compounds like 2-(4-Chlorophenyl)cyclopropan-1-amine hydrochloride (Wipf, Kendall, & Stephenson, 2003).
Kinetic and Mechanism Studies
- Castro et al. (2001) investigated the kinetics and mechanisms of reactions involving similar compounds, providing insights into the behavior of this compound in various chemical environments (Castro, Leandro, Quesieh, & Santos, 2001).
Antibacterial Activity
- Research by Mehta (2016) focused on the synthesis and antibacterial activity evaluation of novel heterocyclic compounds with a similar structure. This study could be relevant for understanding the antibacterial properties of this compound (Mehta, 2016).
Anticancer and Antituberculosis Studies
- A study by Mallikarjuna et al. (2014) explored the synthesis, anticancer, and antituberculosis properties of derivatives similar to this compound. This indicates potential applications in pharmaceutical research (Mallikarjuna, Padmashali, & Sandeep, 2014).
Structural and Electronic Properties
- Bhat et al. (2018) carried out theoretical and experimental investigations into the structural and electronic properties of similar compounds. This research provides insights into the physical and chemical characteristics of this compound (Bhat, Bhat, Lone, Butcher, & Srivastava, 2018).
Catalytic Applications
- The study by Yueh and Bauld (1997) explored the catalytic mechanisms of similar compounds, which could imply potential catalytic applications for this compound in chemical synthesis (Yueh & Bauld, 1997).
Receptor Agonist Potential
- Croston et al. (2002) discovered a nonpeptidic agonist of the urotensin-II receptor in a compound structurally similar to this compound, suggesting potential receptor agonist applications in pharmacology (Croston et al., 2002).
Safety and Hazards
While specific safety and hazard information for “2-(4-Chlorophenyl)cyclopropan-1-amine hydrochloride” is not available, it’s generally advised to avoid breathing in the dust, mist, gas, or vapors of such compounds. Contact with skin and eyes should also be avoided, and personal protective equipment should be worn when handling the compound .
Future Directions
Properties
IUPAC Name |
2-(4-chlorophenyl)cyclopropan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PARPLJNCMHCNAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=C(C=C2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26568-25-2 | |
Record name | rac-(1R,2S)-2-(4-chlorophenyl)cyclopropan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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